Cas no 22966-12-7 ((2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one)
22966-12-7 structure
Product Name:(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one
CAS No:22966-12-7
MF:C15H11FO
MW:226.245647668839
CID:1412754
PubChem ID:5367157
Update Time:2025-04-20
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 3-(3-fluorophenyl)-1-phenyl-, (E)-
- (2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one
- 2-Propen-1-one, 3-(3-fluorophenyl)-1-phenyl-
- AKOS001377467
- (E)-3-(3-fluorophenyl)-1-phenyl-prop-2-en-1-one
- SCHEMBL8878387
- MFCD00443470
- CHEMBL4099226
- 3-(3-Fluorophenyl)-1-phenyl-2-propen-1-one
- SR-01000013693
- (E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one
- F1622-0009
- CS-0332006
- SR-01000013693-1
- HMPMIRDTAXRDAQ-MDZDMXLPSA-N
- NSC-636923
- Z46028404
- NSC636923
- 22966-12-7
- (2E)-3-(3-Fluorophenyl)-1-phenyl-2-propen-1-one #
- 3-(3-fluorophenyl)-1-phenylprop-2-en-1-one
-
- Inchi： 1S/C15H11FO/c16-14-8-4-5-12(11-14)9-10-15(17)13-6-2-1-3-7-13/h1-11H/b10-9+
- InChI Key： HMPMIRDTAXRDAQ-MDZDMXLPSA-N
- SMILES： FC1=CC=CC(=C1)/C=C/C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 226.07943
- Monoisotopic Mass: 226.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1622-0009-2μmol |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-5μmol |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-10μmol |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-20μmol |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-1mg |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-2mg |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-3mg |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-4mg |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-5mg |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-10mg |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
22966-12-7 ((2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one) Related Products
- 102692-49-9(2-Propen-1-one, 1,3-bis(4-fluorophenyl)-, (Z)-)
- 102692-48-8(2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-, (Z)-)
- 13565-38-3((2E)-3-(4-Fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one)
- 399-10-0(4'-Fluorochalcone)
- 819792-65-9(2-Propen-1-one, 1,3-bis(3-fluorophenyl)-)
- 98991-33-4(2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-)
- 2805-56-3(trans-4,4'-Difluorochalcone)
- 102692-35-3(4,4'-Difluorochalcone)
- 1608-51-1(4-Fluorochalcone)
- 72758-70-4(2-Propen-1-one, 1-(4-fluorophenyl)-3-phenyl-, (Z)-)
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